Cas no 126485-57-2 (4-(3-chlorophenyl)phenol)

• Product Name: 4-(3-chlorophenyl)phenol
• CAS No: 126485-57-2
• MF: C₁₂H₉ClO
• MW: 204.652262449265
• MDL: MFCD06802293
• CID: 1220215
• PubChem ID: 14468005
• Update Time: 2025-06-08

4-(3-chlorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorophenyl)phenol
• AGN-PC-001ILR
• 4-(3-chlorophenyl)-phenol
• BB 0223350
• AKOS002679722
• 3'-chloro-biphenyl-4-ol
• 3'-chloro[1,1'-biphenyl]-4-ol
• SureCN5379998
• 3'-Chlor-biphenyl-4-ol
• 3'-chlorobiphenyl-4-ol
• [1,1'-Biphenyl]-4-ol, 3'-chloro-
• AGN-PC-001ILR; 4-(3-chlorophenyl)-phenol; BB 0223350; AKOS002679722; 3'-chloro-biphenyl-4-ol; 3'-chloro[1,1'-biphenyl]-4-ol; SureCN5379998; 3'-Chlor-biphenyl-4-ol; 3'-chlorobiphenyl-4-ol; [1,1'-Biphenyl]-4-ol, 3'-chloro-;
• MFCD06802293
• SCHEMBL5379998
• BS-30551
• 126485-57-2
• CS-0209676
• DTXSID90560663
• 3'-Chloro-[1,1'-biphenyl]-4-ol
• 3-Chloro-4'-hydroxybiphenyl
• BFA48557
• G80524
• 1,1'-Biphenyl-4-ol, 3'-chloro

• MDL： MFCD06802293
• Inchi： 1S/C12H9ClO/c13-11-3-1-2-10(8-11)9-4-6-12(14)7-5-9/h1-8,14H
• InChI Key： KQQLSFZHXNFEGT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 204.03427
• Monoisotopic Mass: 204.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3-chlorophenyl)phenol

Introduction to 4-(3-Chlorophenyl)phenol (CAS No. 126485-57-2)

4-(3-Chlorophenyl)phenol, also known by its CAS number 126485-57-2, is a compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which consists of a phenol group attached to a phenyl ring, which in turn is substituted with a 3-chlorophenyl group. The presence of the chlorine atom imparts distinct chemical and physical properties to the molecule, making it a valuable candidate for various applications.

The chemical formula of 4-(3-chlorophenyl)phenol is C₁₃H₁₀OCl, and its molecular weight is approximately 217.67 g/mol. The compound is a white to off-white crystalline solid at room temperature and is sparingly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane. These solubility properties make it suitable for use in a variety of chemical reactions and formulations.

In the realm of medicinal chemistry, 4-(3-chlorophenyl)phenol has been the subject of several studies due to its potential biological activities. Recent research has explored its anti-inflammatory and antioxidant properties, which are attributed to the presence of the phenolic hydroxyl group. A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 4-(3-chlorophenyl)phenol exhibited significant anti-inflammatory effects in vitro, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs.

Beyond its medicinal applications, 4-(3-chlorophenyl)phenol has also found use in materials science. Its unique electronic properties make it a promising candidate for the synthesis of advanced materials such as polymers and coatings. A 2020 study published in the Journal of Polymer Science demonstrated that incorporating 4-(3-chlorophenyl)phenol into polymer matrices enhanced their thermal stability and mechanical strength, opening up new possibilities for applications in electronics and aerospace industries.

The synthesis of 4-(3-chlorophenyl)phenol can be achieved through various methods, including Suzuki coupling reactions and Grignard reactions. One common synthetic route involves the reaction of 3-chlorobenzeneboronic acid with 4-bromophenol in the presence of a palladium catalyst. This method offers high yields and good purity, making it suitable for large-scale production.

In terms of safety and handling, while 4-(3-chlorophenyl)phenol is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 4-(3-chlorophenyl)phenol is another area of ongoing research. Studies have shown that while the compound itself does not pose significant environmental risks under normal use conditions, proper disposal methods should be followed to prevent contamination of water sources and soil. Efforts are being made to develop more sustainable synthesis methods that minimize waste and reduce environmental footprint.

In conclusion, 4-(3-chlorophenyl)phenol (CAS No. 126485-57-2) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, it is likely that this compound will play an increasingly important role in various scientific and industrial domains.